Cas no 1443305-57-4 (1-butoxy-4-chloro-2-methylsulfanylbenzene)

• Product Name: 1-butoxy-4-chloro-2-methylsulfanylbenzene
• CAS No: 1443305-57-4
• MF: C₁₁H₁₅ClOS
• MW: 230.754201173782
• MDL: MFCD22373602
• CID: 5160507
• Update Time: 2026-03-04

1-butoxy-4-chloro-2-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-butoxy-4-chloro-2-methylsulfanylbenzene
• (2-butoxy-5-chlorophenyl)(methyl)sulfane

• MDL： MFCD22373602
• Inchi： 1S/C11H15ClOS/c1-3-4-7-13-10-6-5-9(12)8-11(10)14-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： BFCIVXJCHRMDHH-UHFFFAOYSA-N
• SMILES： C1(OCCCC)=CC=C(Cl)C=C1SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on 1-butoxy-4-chloro-2-methylsulfanylbenzene

Chemical Profile of 1-butoxy-4-chloro-2-methylsulfanylbenzene (CAS No. 1443305-57-4)

1-butoxy-4-chloro-2-methylsulfanylbenzene, identified by its Chemical Abstracts Service (CAS) number 1443305-57-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the class of aryl sulfides, characterized by the presence of a sulfur atom bonded to two carbon atoms in an aromatic ring. The molecular structure incorporates both electron-donating and electron-withdrawing groups, which contribute to its reactivity and potential applications in synthetic chemistry.

The presence of a butoxy group at the para position relative to the chloro substituent and a methylsulfanyl group at the ortho position creates a complex interplay of electronic effects within the molecule. This arrangement influences its interaction with biological targets, making it a promising candidate for further investigation in drug discovery. The chloro substituent, in particular, enhances the electrophilicity of the aromatic ring, facilitating various chemical transformations such as nucleophilic aromatic substitution (SNAr) reactions. These characteristics make 1-butoxy-4-chloro-2-methylsulfanylbenzene a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in aryl sulfides due to their role as bioactive scaffolds in medicinal chemistry. The methylsulfanyl group, for instance, has been shown to modulate the pharmacokinetic properties of drugs by influencing metabolic pathways. Studies have demonstrated that such modifications can enhance binding affinity to biological receptors, leading to improved therapeutic efficacy. The butoxy group, on the other hand, often serves as a lipophilic moiety that aids in membrane permeability, which is crucial for drug absorption and distribution.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of compounds like 1-butoxy-4-chloro-2-methylsulfanylbenzene with greater accuracy. Molecular modeling studies suggest that this compound may exhibit significant interactions with enzymes and receptors involved in inflammatory pathways. This finding aligns with current research trends aimed at developing novel anti-inflammatory agents. The compound's ability to engage with multiple targets makes it an attractive candidate for multitarget drug design, a strategy that has shown promise in addressing complex diseases.

The synthesis of 1-butoxy-4-chloro-2-methylsulfanylbenzene involves multi-step organic reactions that highlight its synthetic utility. One common approach involves the Friedel-Crafts alkylation followed by chlorination and thioetherification. These steps require careful optimization to ensure high yield and purity. The use of palladium-catalyzed cross-coupling reactions has also been explored as an alternative route, offering improved selectivity and reduced byproduct formation. Such synthetic methodologies are critical for scaling up production while maintaining cost-effectiveness.

In industrial applications, 1-butoxy-4-chloro-2-methylsulfanylbenzene serves as a key intermediate in the production of specialty chemicals used in fragrances and dyes. Its aromatic structure allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. For example, hydrogenation or oxidation of certain functional groups can yield compounds with different solubility profiles or reactivity patterns. This adaptability makes it valuable for formulating products that meet specific industrial requirements.

The environmental impact of synthesizing and using 1-butoxy-4-chloro-2-methylsulfanylbenzene is another area of concern. While no direct evidence suggests toxicity at typical usage levels, sustainable practices are being adopted to minimize waste and energy consumption during production. Green chemistry principles are increasingly being applied, such as using biodegradable solvents or catalytic systems that reduce reliance on harsh reagents. These efforts align with global initiatives aimed at reducing the ecological footprint of chemical manufacturing.

Future research directions for 1-butoxy-4-chloro-2-methylsulfanylbenzene include exploring its potential as an intermediate in polymer chemistry. The incorporation of sulfide linkages into polymer backbones can enhance material properties such as flexibility or thermal stability. Additionally, investigating its role in photodynamic therapy has emerged as a promising avenue due to its ability to generate reactive oxygen species under light irradiation. Such applications could open new doors for this versatile compound.

In conclusion, 1-butoxy-4-chloro-2-methylsulfanylbenzene (CAS No. 1443305-57-4) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it valuable for pharmaceutical development, agrochemical synthesis, and industrial applications. As research continues to uncover new uses for this molecule, it is likely to play an increasingly important role in advancing chemical innovation and addressing global challenges.